Cas no 1785380-24-6 (1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine
• CAS No: 1785380-24-6
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5890047
• PubChem ID: 105484556
• Update Time: 2025-08-05

1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine
• EN300-1799038
• 1785380-24-6
• 1-[2-(4,5-difluoro-2-methoxyphenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C12H15F2NO/c1-16-11-7-10(14)9(13)6-8(11)2-3-12(15)4-5-12/h6-7H,2-5,15H2,1H3
• InChI Key： MPELMIKUJFXTQF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CCC1(CC1)N)OC)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine

Introduction to 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1785380-24-6)

1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1785380-24-6, belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further research and development in drug discovery. The presence of both fluoro and methoxy substituents in its aromatic ring system contributes to its distinct chemical behavior and potential biological activity.

The cyclopropane ring in the molecular structure of 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine introduces rigidity to the molecule, which can influence its interactions with biological targets. This structural feature is particularly interesting for medicinal chemists who are exploring ways to enhance binding affinity and selectivity. The compound's overall architecture suggests potential applications in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluoro atoms into drug molecules often leads to increased bioavailability and reduced susceptibility to degradation by enzymes. Similarly, the presence of a methoxy group can influence electronic properties and hydrophobicity, further modulating the compound's biological activity. These features make 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine a compelling subject for investigation.

The pharmaceutical industry has been actively exploring cyclopropane-containing compounds for their potential therapeutic benefits. Cyclopropane rings are known to introduce conformational constraints that can enhance binding interactions with biological targets. This structural motif has been successfully incorporated into various drug candidates, demonstrating its utility in drug design. The specific combination of substituents in 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine may contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. The ability of these compounds to modulate receptor binding and metabolic stability has made them valuable tools in drug discovery. For instance, fluorinated analogs of existing drugs have shown improved efficacy and reduced side effects in clinical trials. The research on 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine aligns with this trend, as it combines fluorine and methoxy functionalities with a cyclopropane core.

The synthesis of 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine involves sophisticated organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The successful synthesis of this compound underscores the growing capabilities of modern synthetic chemistry in producing structurally diverse molecules for drug discovery.

In conclusion, 1-2-(4,5-difluoro-2-methoxyphenyl)ethylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further research and development. As our understanding of fluorinated and cyclopropane-containing compounds continues to grow, compounds like this one are expected to play a crucial role in the discovery of novel therapeutic agents.